Cas no 2137626-44-7 ({1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}methanamine)

• Product Name: {1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}methanamine
• CAS No: 2137626-44-7
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 5992036
• PubChem ID: 165452052
• Update Time: 2025-09-23

{1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 2137626-44-7
• EN300-739849
• {1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}methanamine

• Inchi： 1S/C7H12N4/c8-4-6-5-2-1-3-9-7(5)11-10-6/h1-4,8H2,(H2,9,10,11)
• InChI Key： DRPSHBUZGYGQMD-UHFFFAOYSA-N
• SMILES： N1C2C(=C(CN)NN=2)CCC1

Computed Properties

• Exact Mass: 152.106196400g/mol
• Monoisotopic Mass: 152.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66.7Ų

Additional information on {1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}methanamine

Recent Advances in the Study of {1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}methanamine (CAS: 2137626-44-7)

The compound {1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}methanamine (CAS: 2137626-44-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic amine, characterized by its pyrazolo[3,4-b]pyridine core, has been explored for its role in modulating various biological targets, including kinases and G protein-coupled receptors (GPCRs). Recent studies have highlighted its utility as a versatile scaffold for drug discovery, particularly in the development of small-molecule inhibitors for oncology and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthesis and biological evaluation of derivatives of {1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}methanamine. The researchers employed a structure-activity relationship (SAR) approach to optimize the compound's binding affinity for cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The study reported that specific substitutions on the pyrazolo[3,4-b]pyridine core significantly enhanced selectivity for CDK4/6, with IC50 values in the low nanomolar range. These findings suggest that this scaffold holds promise for the development of next-generation CDK inhibitors with improved efficacy and reduced off-target effects.

In addition to its applications in oncology, {1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}methanamine has also been investigated for its potential in treating neurodegenerative diseases. A recent preprint on bioRxiv described the compound's ability to cross the blood-brain barrier (BBB) and modulate the activity of dopamine receptors. The study utilized in vitro and in vivo models to demonstrate that the compound exhibits neuroprotective effects in Parkinson's disease models, possibly through its interaction with D2-like receptors. These results underscore the scaffold's versatility and its potential for repurposing in diverse therapeutic areas.

From a synthetic chemistry perspective, advancements in the scalable production of {1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}methanamine have been reported in Organic Process Research & Development. A novel catalytic method using palladium-based catalysts was developed to achieve high yields (>85%) and excellent purity (>99%). This methodological improvement addresses previous challenges in the large-scale synthesis of the compound, facilitating its broader adoption in drug discovery programs. The study also highlighted the compound's stability under various pH conditions, which is a critical factor for its formulation and delivery in clinical settings.

Looking ahead, the unique pharmacological profile of {1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}methanamine positions it as a valuable tool for probing biological pathways and developing targeted therapies. Ongoing research is exploring its potential in combination therapies, particularly in overcoming drug resistance in cancer. Furthermore, computational studies are being conducted to predict its off-target interactions and optimize its pharmacokinetic properties. As the understanding of this scaffold deepens, it is expected to play an increasingly prominent role in the development of precision medicines.